Cas no 1158758-77-0 (Tert-butyl 3-amino-3-methylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-methylazetidine-1-carboxylate
• CAS No: 1158758-77-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD12408556
• CID: 858478
• PubChem ID: 56924482
• Update Time: 2025-06-09

Tert-butyl 3-amino-3-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-amino-3-methyl-azetidine
• tert-Butyl 3-amino-3-methylazetidine-1-carboxylate
• 3-Amino-1-Boc-3-methyl-azetidine
• tert-butyl 3-amino azetidine-1-carboxylate
• tert-Butyl 3-amino-3-methyl-azetidine-1-carboxylate
• AB1011681
• CTK8E2269
• PB26844
• RP09466
• 1-Boc-3-amino-3-methylazetidine
• LDWZHGRHSCFIJE-UHFFFAOYSA-N
• 3-Amino-1-boc-3-methylazetidine
• AK165264
• ST1010035
• AB0009966
• FT
• 3-Amino-3-methyl-azetidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-amino-3-methylazetidine-1-carboxylate

• MDL： MFCD12408556
• Inchi： 1S/C9H18N2O2/c1-8(2,3)13-7(12)11-5-9(4,10)6-11/h5-6,10H2,1-4H3
• InChI Key： LDWZHGRHSCFIJE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C1)N)=O

Computed Properties

• Exact Mass: 186.13694
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 55.6

Experimental Properties

• Boiling Point: 242.5±33.0°C at 760 mmHg
• PSA: 55.56

Tert-butyl 3-amino-3-methylazetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on Tert-butyl 3-amino-3-methylazetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-amino-3-methylazetidine-1-carboxylate (CAS No. 1158758-77-0)

Tert-butyl 3-amino-3-methylazetidine-1-carboxylate (CAS No. 1158758-77-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which has garnered significant attention due to its unique structural properties and applications in drug discovery. The presence of both tert-butyl and amino functional groups enhances its versatility as a building block for complex molecular architectures.

In recent years, the demand for azetidine derivatives like Tert-butyl 3-amino-3-methylazetidine-1-carboxylate has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and protease modulators, which are critical in treating diseases such as cancer and autoimmune disorders. The compound's CAS No. 1158758-77-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in medicinal chemistry.

One of the key advantages of Tert-butyl 3-amino-3-methylazetidine-1-carboxylate is its stability under standard laboratory conditions, making it a reliable intermediate for multi-step syntheses. The tert-butyloxycarbonyl (Boc) protecting group ensures compatibility with a wide range of reaction conditions, including acidic and basic environments. This feature is highly valued in peptide coupling reactions and fragment-based drug design, where selective deprotection is often required.

The compound's 3-amino-3-methylazetidine core is also a focal point for researchers exploring conformationally constrained scaffolds. Such scaffolds are pivotal in improving the bioavailability and metabolic stability of drug candidates. Recent publications highlight its use in optimizing lead compounds for central nervous system (CNS) targets, addressing challenges like blood-brain barrier permeability—a hot topic in neuropharmacology.

From a synthetic perspective, Tert-butyl 3-amino-3-methylazetidine-1-carboxylate (CAS No. 1158758-77-0) is often prepared via ring-closing reactions or nucleophilic substitutions of appropriately functionalized precursors. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to enhance yield and purity, aligning with the industry's push toward greener and more efficient methodologies.

In the context of AI-driven drug discovery, this compound has been featured in virtual screening libraries due to its favorable physicochemical properties. Computational models frequently highlight its balanced lipophilicity and hydrogen-bonding capacity, which are essential for molecular docking studies. These attributes make it a recurring subject in forums discussing fragment-based drug design (FBDD) and high-throughput screening (HTS).

Quality control of Tert-butyl 3-amino-3-methylazetidine-1-carboxylate typically involves analytical techniques like HPLC, NMR, and mass spectrometry. Suppliers often provide certificates of analysis (CoA) to ensure compliance with stringent regulatory standards, particularly for pharmaceutical-grade material. This transparency is crucial for end-users who prioritize traceability and reproducibility in their research.

Looking ahead, the compound's applications are expected to expand into bioconjugation and prodrug development, areas gaining traction in targeted therapy and personalized medicine. Its compatibility with click chemistry protocols further broadens its utility, enabling rapid assembly of complex biomolecules. As the scientific community continues to explore nitrogen-rich heterocycles, Tert-butyl 3-amino-3-methylazetidine-1-carboxylate (CAS No. 1158758-77-0) remains a cornerstone in innovative chemical synthesis.